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Compound of Interest

Compound Name: 5-Anilino-1,2,3,4-thiatriazole

Cat. No.: B078592

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Anilino-1,2,3,4-thiatriazole is a heterocyclic organic compound that has garnered interest
within the scientific community. Its derivatives are noted for a range of biological activities,
positioning them as scaffolds of interest in medicinal chemistry and drug development. This
guide provides a comprehensive overview of the fundamental properties, synthesis, and known
applications of 5-Anilino-1,2,3,4-thiatriazole, tailored for a technical audience.

Core Molecular Data

The fundamental molecular and physical properties of 5-Anilino-1,2,3,4-thiatriazole are
summarized below.
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Property Value Source
Molecular Formula C7HeNaS [1112][3]
Molecular Weight 178.21 g/mol [1][2]
IUPAC Name N—p.henyl—l,2,3,4—thiatriazo|—5— 3]
amine

CAS Number 13078-30-3 [1][3]
Melting Point 142-144 °C [1]
Decomposition Point 109 °C (observed in one study) [4]

Synthesis Protocol

The synthesis of 5-Anilino-1,2,3,4-thiatriazole is typically achieved through a diazotization
reaction of 4-phenyl-3-thiosemicarbazide.[4][5]

Experimental Methodology

Materials:

4-phenyl-3-thiosemicarbazide

e 15% Hydrochloric acid (HCI)

e Sodium nitrite (NaNO2)

« Distilled water

* Ice bath

e Magnetic stirrer and stir bar

o Erlenmeyer flask (25 mL)

o Hirsch funnel and suction filtration apparatus

Procedure:
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e To a 25 mL Erlenmeyer flask, add 0.469 g of 4-phenyl-3-thiosemicarbazide and 2.5 mL of
15% HCL.[4]

» Place a small magnetic stir bar in the flask and cool the suspension in an ice bath to
maintain a temperature between 5 °C and 10 °C.[4]

e Prepare a solution of 0.210 g of NaNO: dissolved in 0.5 mL of water.

e Over a period of 10 minutes, add 0.4 mL of the NaNO: solution dropwise to the stirring
suspension of 4-phenyl-3-thiosemicarbazide.[4]

« |solate the resulting product using suction filtration with a Hirsch funnel.[4]
e Rinse the product three times with 0.5 mL of ice-cold water.[4]

e The product can then be dried for further analysis.

Synthesis Reaction Workflow

Reactants

4-phenyl-3-thiosemicarbazide

Process Product

« Diazotization 5-Anilino-1,2,3,4-thiatriazole

Click to download full resolution via product page
Synthesis of 5-Anilino-1,2,3,4-thiatriazole.

Spectral Data

Infrared (IR) spectroscopy is a key analytical technique for the characterization of 5-Anilino-
1,2,3,4-thiatriazole.
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Wavenumber (cm~?) Intensity Assignment

3397 weak N-H stretch

1614 medium C=N stretch

1601 medium Aromatic C=C stretch

Table adapted from experimental data.[4]

Biological and Pharmacological Context

While in-depth signaling pathway analysis for 5-Anilino-1,2,3,4-thiatriazole is not extensively
documented in publicly available literature, the broader family of thiatriazoles and related
triazole compounds are subjects of significant research in drug discovery.

o Antimicrobial Research: 5-Anilino-1,2,3,4-thiatriazole is utilized in the study of microbial
cultures and has been shown to be effective against Actinomycetes and Basidiomycetes.[6]

» Anticancer Potential of Derivatives: Various derivatives of amino-triazoles have
demonstrated potent biological activities. For instance, certain 1,2,4-triazole derivatives have
been synthesized and evaluated for their antimitotic and antivascular activities, showing
promise as anticancer agents.[7][8] These compounds often work by inhibiting tubulin
polymerization, a critical process in cell division.

 Antiviral and Anti-infective Applications: The 1,2,4-triazole nucleus is a core component in
several antiviral and anti-infective drugs, highlighting the therapeutic potential of this class of
compounds.[9]

The logical flow for investigating the therapeutic potential of a compound like 5-Anilino-1,2,3,4-
thiatriazole would typically follow the workflow illustrated below.

Drug Discovery and Development Workflow
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Compound Synthesis
(5-Anilino-1,2,3,4-thiatriazole)

In Vitro Screening
(e.g., Antiproliferative Assays)

Mechanism of Action Studies
(e.g., Tubulin Polymerization)

In Vivo Studies
(Animal Models)

Clinical Trials

Click to download full resolution via product page
General workflow for drug discovery.

Conclusion

5-Anilino-1,2,3,4-thiatriazole serves as a foundational molecule with established synthetic
routes and characterized properties. While detailed mechanistic studies on this specific
compound are limited, its structural motifs are present in a variety of biologically active
molecules. This suggests that 5-Anilino-1,2,3,4-thiatriazole and its derivatives remain a
promising area for future research, particularly in the fields of antimicrobial and anticancer drug
development. The provided data and protocols offer a solid starting point for researchers and
professionals aiming to explore the potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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